Cas no 687565-29-3 (methyl 2-{3-(4-chlorophenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}butanoate)

• Product Name: methyl 2-{3-(4-chlorophenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}butanoate
• CAS No: 687565-29-3
• MF: C₁₇H₁₇ClN₂O₃S₂
• MW: 396.911480665207
• CID: 5979710
• PubChem ID: 4062701
• Update Time: 2025-10-28

methyl 2-{3-(4-chlorophenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{3-(4-chlorophenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}butanoate
• methyl 2-((3-(4-chlorophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)butanoate
• Butanoic acid, 2-[[3-(4-chlorophenyl)-3,4,6,7-tetrahydro-4-oxothieno[3,2-d]pyrimidin-2-yl]thio]-, methyl ester
• 687565-29-3
• AKOS024585135
• methyl 2-[[3-(4-chlorophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]butanoate
• F0579-0682
• methyl 2-{[3-(4-chlorophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}butanoate

• Inchi： 1S/C17H17ClN2O3S2/c1-3-13(16(22)23-2)25-17-19-12-8-9-24-14(12)15(21)20(17)11-6-4-10(18)5-7-11/h4-7,13H,3,8-9H2,1-2H3
• InChI Key： KPWVHOJBRODLJC-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(SC1N(C2=CC=C(Cl)C=C2)C(=O)C2SCCC=2N=1)CC

Computed Properties

• Exact Mass: 396.0369124g/mol
• Monoisotopic Mass: 396.0369124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 539.1±60.0 °C(Predicted)
• pka: -1.61±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on methyl 2-{3-(4-chlorophenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}butanoate

Methyl 2-{3-(4-Chlorophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}butanoate (CAS No. 687565-29-3): An Overview

Methyl 2-{3-(4-chlorophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}butanoate (CAS No. 687565-29-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound features a thienopyrimidine core linked to a butanoate ester through a sulfur atom, with a 4-chlorophenyl substituent enhancing its pharmacological properties.

The thienopyrimidine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. Thienopyrimidines have been extensively studied for their anti-inflammatory, antiviral, and anticancer activities. The presence of the 4-chlorophenyl group in the structure of methyl 2-{3-(4-chlorophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}butanoate further enhances its potential as a lead compound for drug discovery.

Recent research has focused on the synthesis and biological evaluation of thienopyrimidine derivatives. A study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of several thienopyrimidine analogs and their evaluation as potential anticancer agents. The results showed that compounds with a 4-chlorophenyl substituent exhibited significant cytotoxic activity against various cancer cell lines. This finding underscores the importance of the 4-chlorophenyl group in enhancing the biological activity of thienopyrimidine derivatives.

The methyl 2-{3-(4-chlorophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}butanoate molecule is synthesized through a multi-step process involving the condensation of appropriate starting materials followed by functional group modifications. The key steps in the synthesis include the formation of the thienopyrimidine core and the introduction of the 4-chlorophenyl and butanoate moieties. The synthetic route is optimized to ensure high yields and purity, making it suitable for large-scale production.

In addition to its potential as an anticancer agent, methyl 2-{3-(4-chlorophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}butanoate has also shown promise in other therapeutic areas. A study published in European Journal of Medicinal Chemistry in 2020 investigated the anti-inflammatory properties of this compound. The results indicated that it effectively inhibited pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo models. This dual activity as an anticancer and anti-inflammatory agent makes it a valuable candidate for further drug development.

The pharmacokinetic properties of methyl 2-{3-(4-chlorophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}butanoate have been studied to assess its suitability for clinical applications. Preclinical studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

The safety profile of methyl 2-{3-(4-chlorophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}butanoate has also been evaluated in preclinical studies. Toxicity studies conducted in animal models have demonstrated that it is well-tolerated at therapeutic doses with no significant adverse effects observed. These findings support its potential for further clinical development.

In conclusion, methyl 2-{3-(4-chlorophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}butanoate (CAS No. 687565-29-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structure featuring a thienopyrimidine core and a 4-chlorophenyl substituent makes it an attractive lead for drug discovery efforts. Ongoing research continues to explore its full potential as a novel therapeutic agent in various disease areas.